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Compound of Interest

Compound Name: Fenazaquin-D13

Cat. No.: B15556661

Date of Issue: 2025-10-26

This document provides essential safety and logistical information for the proper disposal of
Fenazaquin-D13, a substance classified as toxic if swallowed, harmful if inhaled, and very
toxic to aquatic life with long-lasting effects[1][2][3]. Adherence to these procedures is critical
for ensuring laboratory safety and environmental protection. This guide is intended for
researchers, scientists, and drug development professionals.

Immediate Safety and Handling

Before beginning any disposal procedures, ensure the following safety protocols are in place:

Personal Protective Equipment (PPE): Always wear suitable protective clothing, chemical-
impermeable gloves, and eye/face protection[1].

» Ventilation: Handle Fenazaquin-D13 exclusively in well-ventilated areas or outdoors to
prevent the inhalation of dust, fumes, or sprays[1][2][4].

» Avoid Contamination: Do not eat, drink, or smoke when handling this product. Wash hands
and any exposed skin thoroughly after handling[1][2].

o Environmental Protection: Under no circumstances should Fenazaquin-D13 or its containers
be allowed to enter drains, sewers, or waterways. Discharge into the environment must be
strictly avoided[1][4].
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Quantitative Toxicity Data

The following table summarizes key toxicity information for Fenazaquin, highlighting the
importance of careful handling.

Hazard Classification Statement

Acute Oral Toxicity Toxic if swallowed[2][3]
Acute Inhalation Toxicity Harmful if inhaled[2][3]
Aquatic Toxicity (Acute) Very toxic to aquatic life[2][3]

Very toxic to aquatic life with long lasting

Aquatic Toxicity (Chronic) flects[2][3]
effects

Step-by-Step Disposal Procedures

The disposal strategy is divided into two primary pathways: managing unused or waste
Fenazaquin-D13 product and handling empty containers.

o Collection: Collect waste Fenazaquin-D13 in a suitable, closed, and properly labeled
container.

o Storage: Store the waste container in a designated, locked, and well-ventilated area away
from incompatible materials[2].

» Professional Disposal: Arrange for the collection and disposal of the waste by a licensed
hazardous waste disposal company[1]. Controlled incineration with flue gas scrubbing is a
recommended disposal method[1]. Do not attempt to dispose of the chemical waste through
standard laboratory or municipal waste streams.

e Initial Depressurization: While wearing full PPE, empty any remaining product into a
designated hazardous waste container.

e Decontamination (Triple Rinsing):

o Add a suitable solvent (e.g., water or as recommended by the supplier) to the container
until it is about 10% full.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


http://cdn.chemservice.com/product/msdsnew/External/English/N-11949%20English%20SDS%20US.pdf
https://cdn.caymanchem.com/cdn/msds/38881m.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11949%20English%20SDS%20US.pdf
https://cdn.caymanchem.com/cdn/msds/38881m.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11949%20English%20SDS%20US.pdf
https://cdn.caymanchem.com/cdn/msds/38881m.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11949%20English%20SDS%20US.pdf
https://cdn.caymanchem.com/cdn/msds/38881m.pdf
https://www.benchchem.com/product/b15556661?utm_src=pdf-body
https://www.benchchem.com/product/b15556661?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/N-11949%20English%20SDS%20US.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Fenazaquin_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Fenazaquin_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Securely replace the cap and shake the container vigorously for at least 30 seconds.

o Pour the rinsate into a container for later disposal by a licensed contractor. Do not pour the
rinsate down the drain[1].

o Repeat this rinsing procedure two more times[1].

o Final Disposal: After triple-rinsing, the container may be considered "empty" by regulatory
standards. Puncture the container to prevent reuse. The container can then be disposed of in
a sanitary landfill, as permitted by local regulations, or recycled as scrap metal[1][5].

Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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